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Compound of Interest

Compound Name: 1,2-Dibromoethyltrichlorosilane

Cat. No.: B1581137 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling 1,2-
Dibromoethyltrichlorosilane based on available data for similar chemical compounds. A

specific Safety Data Sheet (SDS) for 1,2-Dibromoethyltrichlorosilane (CAS 4170-50-7) must

be obtained and thoroughly reviewed before any handling, storage, or disposal of this

substance. The information presented here is intended to supplement, not replace, the official

SDS and established laboratory safety protocols.

Hazard Identification and Quantitative Data
1,2-Dibromoethyltrichlorosilane is a corrosive and toxic substance. The hazards are

associated with both the dibromoethane and trichlorosilane components. It is critical to handle

this chemical with extreme caution in a controlled laboratory environment.
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Property Value

Molecular Formula C2H3Br2Cl3Si[1]

Molecular Weight 321.3 g/mol [1]

Appearance Solid[1]

Density 2.031 g/cm³[1]

Boiling Point 202.7 °C at 760 mmHg[1]

Flash Point 76.4 °C[1]

Toxicological Data (for 1,2-Dibromoethane component)

Endpoint Value Species

Oral LD50 108 mg/kg[2] Rat[2]

Dermal LD50 300 mg/kg[2] Rabbit[2]

Inhalative LC50/4 h 3 mg/l[2] (ATE)[2]

Hazard Statements

Corrosive: Corrosive to metals, Category 1.[1]

Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2]

Irritation: Causes skin irritation and serious eye irritation. May cause respiratory irritation.[2]

Carcinogenicity: May cause cancer.[2]

Personal Protective Equipment (PPE)
A high level of personal protective equipment is mandatory when handling 1,2-
Dibromoethyltrichlorosilane. The appropriate level of PPE should be determined by a

thorough risk assessment, but at a minimum should include elements of OSHA's Level C or B

protection.[3][4]
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Respiratory Protection: A full-facepiece, air-purifying respirator with appropriate cartridges for

organic vapors and acid gases is required when vapors or aerosols may be generated.[5]

For higher-risk operations or in case of insufficient ventilation, a positive-pressure, full-

facepiece self-contained breathing apparatus (SCBA) should be used.[3][4]

Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect

against splashes.[5][6]

Hand Protection: Double gloving with chemically resistant gloves is recommended. An inner

and outer pair of chemical-resistant gloves should be worn.[3][4] Thicker gloves generally

offer better protection.[6]

Body Protection: A hooded, chemical-resistant suit or overalls should be worn to prevent skin

contact.[4][5] Disposable chemical-resistant outer boots are also recommended.[3]

Footwear: Chemical-resistant, steel-toed boots should be worn.[3]

Operational Plan: Step-by-Step Handling Procedure
All handling of 1,2-Dibromoethyltrichlorosilane must be conducted within a certified chemical

fume hood.

Pre-Operational Checks:

Verify Safety Equipment: Ensure that the chemical fume hood is certified and functioning

correctly. Confirm the location and accessibility of the nearest safety shower and eyewash

station.[7]

Assemble Materials: Gather all necessary equipment, including the chemical container,

reaction vessels, and spill cleanup materials, and place them within the fume hood.

Don PPE: Put on all required personal protective equipment as detailed in the section above

before entering the designated handling area.

Handling Procedure:

Dispensing: Carefully open the container within the fume hood. Use appropriate tools to

transfer the solid material, minimizing the generation of dust or particles.
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Reactions: If used in a reaction, add the chemical slowly and in a controlled manner to the

reaction vessel. Keep the container tightly closed when not in use.[8]

Monitoring: Continuously monitor the experiment for any signs of unexpected reactions or

releases.

Post-Operational Procedures:

Secure Container: Tightly close the primary container of 1,2-Dibromoethyltrichlorosilane
and any waste containers.

Decontaminate: Decontaminate all non-disposable equipment and the work surface within

the fume hood.

Doff PPE: Remove PPE in a designated area, avoiding cross-contamination.

Personal Hygiene: Wash hands and forearms thoroughly with soap and water after removing

gloves.[9]

Decontamination and Disposal Plan
Decontamination:

Work Surfaces: Wipe down all work surfaces with a suitable decontaminating solution,

followed by soap and water.[10] All cleaning materials should be disposed of as hazardous

waste.

Equipment: Non-disposable equipment should be thoroughly cleaned. Soak in an

appropriate inert absorbent material if necessary, and then clean.[9]

Disposal Plan:

Waste Segregation: All waste contaminated with 1,2-Dibromoethyltrichlorosilane,

including empty containers, used PPE, and cleanup materials, must be collected in a

designated, labeled, and sealed hazardous waste container.[7]

Labeling: Attach a completed hazardous waste label to all waste containers as soon as

waste is added.[7]
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Storage: Store hazardous waste in a cool, dry, and well-ventilated area, away from

incompatible materials.[8]

Disposal: Dispose of the hazardous waste through an approved waste disposal plant,

following all local, state, and federal regulations. Incineration is a preferred method for

organic pesticide disposal.[11]

Emergency Procedures
Spill Response:

Evacuate: Evacuate the immediate area and restrict access.

Notify: Notify your supervisor and the appropriate emergency response personnel.

Cleanup: Only trained personnel with the appropriate PPE should clean up the spill. Use an

inert absorbent material to contain the spill, then collect it in a sealed container for disposal.

[9]

First Aid Measures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[8][12]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek immediate medical attention.[8][12]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing and seek immediate medical

attention.[8]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[8]

Workflow and Emergency Logic
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Standard Handling Procedure

Emergency Procedures

Preparation:
- Verify fume hood

- Assemble materials
- Don PPE

Handling:
- Work in fume hood

- Keep containers closed

Post-Handling:
- Secure containers

- Decontaminate
- Doff PPE

Spill Occurs

If Spill

Personnel Exposure

If Exposure

Waste Disposal:
- Segregate & label waste

- Store properly
Evacuate & Notify Administer First Aid

(Inhalation, Skin, Eye, Ingestion)

Trained Personnel
Cleanup Spill

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for handling 1,2-Dibromoethyltrichlorosilane and responding to

emergencies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.chemical-suppliers.eu/enp/dibromoethyl-trichlorosilane-PX1855748
https://www.chemical-suppliers.eu/enp/dibromoethyl-trichlorosilane-PX1855748
https://bg.cpachem.com/msds?num=SB18&dnl=sd_-_1%2C2-Dibromoethane_%5BCAS_106-93-4%5D_%28SB18%29_%28EU%29.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.120AppB
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.120AppB
https://www.spectrumchemical.com/media/sds/D1026_MSDS.pdf
https://www.pppmag.com/documents/V3N9/2-6.pdf
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-1_2-Dichloroethane.pdf
https://www.fishersci.com/store/msds?partNumber=AC112790010&productDescription=1%2C2-DIBROMOETHANE+99%25+1LT&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.nl/store/msds?partNumber=15463197&countryCode=NL&language=en
https://www.genomica.uaslp.mx/Protocolos/Biosaf_RG3_Decon_ENG.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp37-c5.pdf
https://pim-resources.coleparmer.com/sds/98888.pdf
https://www.benchchem.com/product/b1581137#personal-protective-equipment-for-handling-1-2-dibromoethyltrichlorosilane
https://www.benchchem.com/product/b1581137#personal-protective-equipment-for-handling-1-2-dibromoethyltrichlorosilane
https://www.benchchem.com/product/b1581137#personal-protective-equipment-for-handling-1-2-dibromoethyltrichlorosilane
https://www.benchchem.com/product/b1581137#personal-protective-equipment-for-handling-1-2-dibromoethyltrichlorosilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581137?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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